Cas no 1445-07-4 (Pseudouridine)
Pseudouridine Chemical and Physical Properties
Names and Identifiers
-
- 5-((2S,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
- BETA-PSEUDOURIDINE
- 2,4(1H,3H)-Pyrimidinedione,5-b-D-ribofuranosyl-
- Pseudouridine
- β-Pseudouridine
- psi-Uridine
- 5-(beta-D-Ribofuranosyl)uracil
- beta-D-Pseudouridine
- 5-b-d-ribofuranosyl-uracil
- pseudo uridine
- Pseudouridine C
- 5-Ribosyluracil
- (1S)-1,4-anhydro-1-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-D-ribitol
- 5-Ribosyluracie
- y-Uridine
- b-D-Pseudouridine
- Pseudouridine, 98%
- beta-delta-Pseudouridine
- 5-beta-D-Ribofuranosyl-2,4(1H,3H)-Pyrimidinedione
- 5-(b-D-Ribofuranosyl)uracil
- EOS110
- CHEMB
- b-Pseudouridine
- UNII-7R0R6H6KEG
- NS00014796
- 2,4(1H,3H)-Pyrimidinedione, 5-.beta.-D-ribofuranosyl-
- BP-58830
- D-ribitol, 1,4-anhydro-1-C-(1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl)-, (1S)-
- 5-[(2S,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)-oxolan-2-yl]-1H-pyrimidine-2,4-dione
- 5-(beta-D-ribofuranosyl)pyrimidine-2,4(1H,3H)-dione
- CS-0059468
- 5-[(2S,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2,3,4-tetrahydropyrimidine-2,4-dione
- 7R0R6H6KEG
- 5-(beta-D-Ribofuranosyl)uracil (Synthetic)
- 5-(.BETA.-D-RIBOFURANOSYL)URACIL
- AS-35037
- AKOS022185210
- HY-113061
- 5-beta-D-Ribofuranosyl-2,4(1H,3H)-pyrimidinedione (Synthetic)
- SCHEMBL64635
- NSC 162405
- 1445-07-4
- 5-((2S,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)-tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
- EX-A3663
- (1S)-1,4-Anhydro-1-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-D-ribitol (Synthetic)
- Uracil, 5-beta-D-ribofuranosyl- (6CI,7CI,8CI)
- MFCD00038458
- Pseudouridine (Synthetic)
- 2,4(1H,3H)-Pyrimidinedione, 5-beta-D-ribofuranosyl
- (1S)-1,4-Anhydro-1-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-D-ribitol
- P2396
- CHEBI:17802
- psi (Synthetic)
- AC-32344
- W-201268
- CHEMBL3144027
- 5-(b-delta-Ribofuranosyl)uracil
- C02067
- 5-[(2~{S},3~{R},4~{S},5~{R})-5-(hydroxymethyl)-3,4-bis(oxidanyl)oxolan-2-yl]-1~{H}-pyrimidine-2,4-dione
- W-201269
- A848547
- 5-[(2S,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-pyrimidine-2,4-dione
- Q420445
- P2939
- 5-beta-delta-ribofuranosyl-Uracil
- NSC-162405
- PTJWIQPHWPFNBW-GBNDHIKLSA-N
- ?-PSEUDOURIDINE
- FJF
- p
- Uracil, 5-beta-D-ribofuranosyl-
- 2,4(1H,3H)-Pyrimidinedione, 5-beta-D-ribofuranosyl-
- 5-((2S,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
- .psi.-Uridine
- .beta.-D-Pseudouridine
- 5-((2S,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl)-1H-pyrimidine-2,4-dione
- DB-418733
-
- MDL: MFCD00038458
- Inchi: 1S/C9H12N2O6/c12-2-4-5(13)6(14)7(17-4)3-1-10-9(16)11-8(3)15/h1,4-7,12-14H,2H2,(H2,10,11,15,16)/t4-,5-,6-,7+/m1/s1
- InChI Key: PTJWIQPHWPFNBW-GBNDHIKLSA-N
- SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1C1=CNC(NC1=O)=O)O)O
Computed Properties
- Exact Mass: 244.07000
- Monoisotopic Mass: 244.07
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 382
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 128
- XLogP3: -2.8
Experimental Properties
- Density: 1.641
- Boiling Point: 598.4°Cat760mmHg
- Flash Point: 315.7°C
- Refractive Index: 1.623
- PSA: 135.64000
- LogP: -2.78280
- λmax: 264(MeOH)(lit.)
Pseudouridine Security Information
- Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.
Pseudouridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | DM845-10mg |
Pseudouridine |
1445-07-4 | 98.0%(LC) | 10mg |
¥850.0 | 2022-06-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P868377-25mg |
Pseudouridine |
1445-07-4 | ≥98% | 25mg |
¥968.00 | 2022-01-07 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | SMB00912-25MG |
Pseudouridine |
1445-07-4 | 25mg |
¥937.87 | 2023-12-10 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | SMB00912-100MG |
Pseudouridine |
1445-07-4 | 100mg |
¥3138.73 | 2023-12-10 | ||
| TRC | P839605-2.5mg |
b-Pseudouridine |
1445-07-4 | 2.5mg |
$ 63.00 | 2023-09-06 | ||
| TRC | P839605-10mg |
b-Pseudouridine |
1445-07-4 | 10mg |
$ 74.00 | 2023-09-06 | ||
| TRC | P839605-25mg |
b-Pseudouridine |
1445-07-4 | 25mg |
$ 142.00 | 2023-09-06 | ||
| TRC | P839605-50mg |
b-Pseudouridine |
1445-07-4 | 50mg |
$261.00 | 2023-05-17 | ||
| TRC | P839605-100mg |
b-Pseudouridine |
1445-07-4 | 100mg |
$481.00 | 2023-05-17 | ||
| TRC | P839605-250mg |
b-Pseudouridine |
1445-07-4 | 250mg |
$1137.00 | 2023-05-17 |
Pseudouridine Suppliers
Pseudouridine Related Literature
-
1. Syntheses of C- and N-nucleosides from 1-aza-2-azoniaallene and 1,3-diaza-2-azoniaallene saltsNajim Al-Masoudi,Nasser A. Hassan,Yaseen A. Al-Soud,Patrick Schmidt,Alaa El-Din M. Gaafar,Min Weng,Stefano Marino,Annette Schoch,Atef Amer,Johannes C. Jochims J. Chem. Soc. Perkin Trans. 1 1998 947
-
Viktor Barát,Anqi Chen,Yee Hwee Lim React. Chem. Eng. 2023 8 798
-
Cheng-Ping Yu,Hsin-Yun Chang,Tun-Cheng Chien New J. Chem. 2019 43 8796
-
Kristin H. Loomis,Jonathan L. Kirschman,Sushma Bhosle,Ravi V. Bellamkonda,Philip J. Santangelo J. Mater. Chem. B 2016 4 1619
-
5. New and convenient protection system for pseudouridine, highly suitable for solid-phase oligoribonucleotide synthesisUwe Pieles,Barbro Beijer,Kerstin Bohmann,Susan Weston,Samantha O'Loughlin,Viviane Adam,Brian S. Sproat J. Chem. Soc. Perkin Trans. 1 1994 3423
Additional information on Pseudouridine
Pseudouridine (CAS No. 1445-07-4): A Key Nucleoside in RNA Modification and Therapeutic Applications
Pseudouridine (Ψ, CAS No. 1445-07-04) is a naturally occurring modified nucleoside found in RNA, where it plays a crucial role in stabilizing RNA structure and function. Unlike uridine, Pseudouridine features a carbon-carbon glycosidic bond instead of the typical carbon-nitrogen bond, enhancing its stability and interaction capabilities. This unique modification has garnered significant attention in recent years, particularly in the fields of mRNA therapeutics, vaccine development, and genetic research.
The rise of mRNA-based vaccines, such as those developed for COVID-19, has spotlighted the importance of Pseudouridine in reducing immunogenicity and improving translational efficiency. Researchers have found that incorporating Pseudouridine into synthetic mRNA minimizes immune system detection, allowing for more effective protein expression. This breakthrough has positioned Pseudouridine as a critical component in next-generation biopharmaceuticals and gene therapies.
Beyond its therapeutic applications, Pseudouridine is also essential in tRNA and rRNA, where it contributes to proper folding and functional integrity. Its presence in these molecules underscores its evolutionary significance and its role in maintaining cellular homeostasis. Scientists are actively exploring how Pseudouridine modifications influence RNA-protein interactions, which could unlock new avenues for treating genetic disorders and cancers.
The market for Pseudouridine has expanded rapidly due to its utility in RNA-based therapeutics. As demand grows for high-purity nucleoside analogs, manufacturers are investing in advanced synthesis techniques to meet the needs of pharmaceutical companies and research institutions. The compound’s compatibility with CRISPR and other gene-editing technologies further enhances its appeal in modern biotechnology.
Recent studies have also investigated the role of Pseudouridine in epitranscriptomics, a burgeoning field that examines RNA modifications and their impact on gene expression. This research has revealed potential links between Pseudouridylation and diseases such as diabetes and neurodegenerative disorders, opening new possibilities for diagnostic and therapeutic innovations.
For researchers and industry professionals seeking reliable sources of Pseudouridine, quality and purity are paramount. Suppliers now offer GMP-grade Pseudouridine to support clinical and commercial applications, ensuring compliance with regulatory standards. As the science of RNA modification advances, Pseudouridine is poised to remain at the forefront of biomedical breakthroughs.
In summary, Pseudouridine (CAS No. 1445-07-4) is a versatile and indispensable molecule in RNA biology and medicine. Its applications in mRNA vaccines, gene therapy, and epitranscriptomics highlight its transformative potential. With ongoing research and technological advancements, Pseudouridine continues to shape the future of precision medicine and biotechnology.
1445-07-4 (Pseudouridine) Related Products
- 64272-68-0(1,3-Dimethylpseudouridine)
- 24800-34-8(2',3',5'-Tri-Ac-Pseudouidine C)
- 39967-60-7(Deoxypseudouridine)
- 61079-60-5(2,4(1H,3H)-Pyrimidinedione, 5-(tetrahydro-3-hydroxy-2-furanyl)-, cis-)
- 13860-38-3(N1-Methylpseudouridine)
- 20337-08-0(2,4(1H,3H)-Pyrimidinedione, 5-ribopyranosyl- (9CI))
- 10017-66-0(5-[(2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-pyrimidine-2,4-dione)
- 61079-64-9(2,4(1H,3H)-Pyrimidinedione, 5-(tetrahydro-3-methoxy-2-furanyl)-, trans- (9CI))
- 81691-06-7(3-Methylpseudouridine)
- 61079-53-6(2,4(1H,3H)-Pyrimidinedione, 5-(tetrahydro-2-furanyl)-)